2-Cyano-4-(furan-2-yl)phenol, 95%

• IUPAC Name: 5-(furan-2-yl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C11H7NO2/c12-7-9-6-8(3-4-10(9)13)11-2-1-5-14-11/h1-6,13H
• InChI Key: RWUBVFNTGFWWSO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C11H7NO2
• DSSTOX Substance ID: DTXSID30684599
• Molecular Weight: 185.18 g/mol
• CAS No.: 1261966-92-0

Description

2-Cyano-4-(furan-2-yl)phenol, 95% (2-CF) is an organic compound with a wide range of applications in the scientific research field. It has been studied for its potential use in the synthesis of various molecules and its biochemical and physiological effects. In

Scientific Research Applications

2-Cyano-4-(furan-2-yl)phenol, 95% has been widely used in scientific research, particularly in the field of organic synthesis. It has been used to synthesize a variety of molecules, including benzene derivatives, heterocyclic compounds, and dyes. It has also been used as a reagent in organic reactions, such as the Knoevenagel condensation, the Ullmann reaction, and the Friedel-Crafts alkylation.

Mechanism of Action

2-Cyano-4-(furan-2-yl)phenol, 95% acts as an electrophile in organic reactions. It forms a covalent bond with an electron-rich species, such as an alkene or an aromatic ring. This covalent bond is then broken, resulting in the formation of a new molecule.
Biochemical and Physiological Effects
2-Cyano-4-(furan-2-yl)phenol, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that it is an effective inhibitor of the enzyme cytochrome P450 2C19, which is involved in drug metabolism. In addition, it has been shown to have antifungal activity, and it has been used as a preservative in food and cosmetics.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(furan-2-yl)phenol, 95% has several advantages for use in laboratory experiments. It is a stable compound, with a long shelf-life. It is also relatively inexpensive and easy to obtain. However, it is highly toxic and should be handled with caution. In addition, it is a strong acid and can corrode metal surfaces.

Future Directions

The potential applications of 2-Cyano-4-(furan-2-yl)phenol, 95% are vast, and there are many possibilities for future research. For example, it could be used to synthesize new drugs or other molecules for medical or industrial applications. It could also be used to study the biochemical and physiological effects of other compounds. Additionally, further research could be done to explore the potential toxicity and environmental impacts of 2-Cyano-4-(furan-2-yl)phenol, 95%.

Synthesis Methods

2-Cyano-4-(furan-2-yl)phenol, 95% is synthesized by reacting furfural with hydrogen cyanide in the presence of a base catalyst, such as potassium hydroxide. The reaction is carried out at elevated temperatures and pressures, typically between 100-150 °C and 5-10 bar. The product is then purified by distillation to yield a 95% pure product.